Cas no 2248288-21-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate
• CAS No: 2248288-21-1
• MF: C₁₇H₁₁ClFNO₄
• MW: 347.724947214127
• CID: 6075720
• PubChem ID: 165729161
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248288-21-1
• EN300-6517233
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate

• Inchi： 1S/C17H11ClFNO4/c1-9(10-6-7-14(19)13(18)8-10)17(23)24-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-9H,1H3
• InChI Key： DQRZHRFPSHNXAK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 347.0360637g/mol
• Monoisotopic Mass: 347.0360637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate (CAS No: 2248288-21-1) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate, identified by the CAS number 2248288-21-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition. The unique combination of heterocyclic and aromatic moieties in its structure positions it as a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's appeal lies its 1,3-dioxo scaffold, which is a well-documented motif in synthetic organic chemistry. This moiety is often associated with enhanced binding affinity and metabolic stability, making it an attractive feature for the development of bioactive molecules. The presence of the dihydro-1H-isoindol ring system further enriches its structural complexity, offering multiple sites for functionalization and interaction with biological targets. Such structural attributes are particularly relevant in the context of modern drug design, where precision and selectivity are paramount.

The side chain featuring a 2-(3-chloro-4-fluorophenyl)propanoate group introduces additional layers of functionality. The chloro and fluoro substituents are frequently employed in medicinal chemistry due to their ability to modulate pharmacokinetic properties and enhance binding interactions. Specifically, the fluorine atom can influence metabolic pathways, while the chlorine atom can serve as a hydrogen bond acceptor or participate in hydrophobic interactions. These features collectively contribute to the compound's potential as a lead molecule in therapeutic development.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules. Molecular docking studies have been instrumental in predicting the binding modes of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate to various biological targets. For instance, preliminary simulations suggest strong interactions with enzymes involved in inflammatory pathways, positioning this compound as a candidate for anti-inflammatory therapies. These computational insights have accelerated the process of identifying promising scaffolds for further optimization.

In parallel, experimental investigations have begun to validate these theoretical predictions. In vitro assays have demonstrated that derivatives of this compound exhibit notable inhibitory activity against certain key enzymes. Notably, modifications to the dihydro-1H-isoindol core have shown enhanced potency without compromising selectivity. Such findings underscore the importance of structural diversity in optimizing bioactivity and highlight the compound's potential as a starting point for novel drug candidates.

The broader implications of this research extend beyond individual therapeutic applications. The development of new molecular entities like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-4-fluorophenyl)propanoate contributes to the growing library of compounds that can be used to probe biological mechanisms at a molecular level. This wealth of structural diversity is essential for understanding complex disease pathways and designing more effective interventions.

As research progresses, interdisciplinary approaches combining synthetic chemistry with bioinformatics will continue to drive innovation in this field. The integration of machine learning algorithms for predicting molecular properties has already shown promise in accelerating drug discovery pipelines. By leveraging these tools alongside traditional experimental methods, researchers can more efficiently explore the therapeutic potential of molecules like 2248288-21-1.

The future prospects for this compound are further illuminated by its compatibility with modern synthetic methodologies. Advances in green chemistry have enabled more sustainable approaches to producing complex molecules, reducing waste and energy consumption during synthesis. Such environmentally conscious practices are increasingly important as the pharmaceutical industry seeks to minimize its ecological footprint while maximizing innovation.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-(3-chloro-4-fluorophenyl)propanoate (CAS No: 2248288-21) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique features and emerging applications make it a valuable asset in ongoing efforts to discover new therapeutics. As research continues to uncover its full potential，this compound is poised to play a significant role in advancing chemical biology and pharmaceutical science.